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hydrochloride
CAS No.: 2172520-00-0
Cat. No.: B8061579

Get Quote

Executive Summary

3-Isopropyl-1H-pyrazole hydrochloride (CAS: 49633-25-2 for free base) represents a critical
heterocyclic building block in modern medicinal chemistry. Distinguished by the steric bulk of
the isopropyl group adjacent to the nitrogen-rich pyrazole core, this moiety serves as a potent
bioisostere for phenyl rings and a privileged scaffold in kinase inhibitor design. This technical
guide provides a comprehensive analysis of its structural dynamics, validated synthetic
pathways, and physicochemical characterization, tailored for drug development professionals.

Part 1: Chemical Identity & Structural Dynamics
Nomenclature and Stoichiometry

The compound exists as a hydrochloride salt of the mono-substituted pyrazole. In solution, the
free base exhibits annular tautomerism, rapidly interconverting between the 3-isopropyl and 5-
isopropyl forms. Upon salt formation, protonation typically occurs at the

hybridized nitrogen (N2), stabilizing the cation through resonance delocalization.
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Property Specification

IUPAC Name 3-(Propan-2-yl)-1H-pyrazole hydrochloride

3-Isopropylpyrazole HCI; 5-Isopropylpyrazole
Common Synonyms

HCI
CAS Number (Free Base) 49633-25-2
Molecular Formula
Molecular Weight 146.62 g/mol (Salt); 110.16 g/mol (Base)
Salt Stoichiometry 1:1 (Monohydrochloride)

Tautomeric Equilibrium & Protonation

The distinction between the 3- and 5-isomers is fluid in the neutral state due to sigmatropic
proton shifts (

-H shift). In the hydrochloride salt, the introduction of a proton creates a symmetrical or near-
symmetrical pyrazolium cation, effectively locking the resonance system.
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Fast Exchange (Solvent Dependent
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Figure 1: Tautomeric equilibrium of the free base and convergence to the pyrazolium cation upon acidification.
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Part 2: Synthetic Pathways[2]
Industrial Route: Claisen Condensation

The most robust synthesis avoids expensive alkynes, utilizing the Claisen condensation of 3-
methyl-2-butanone (methyl isopropyl ketone) with ethyl formate. This generates a

-keto aldehyde equivalent (as a sodium enolate), which undergoes cyclocondensation with
hydrazine.
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Protocol 1: Synthesis of 3-Isopropyl-1H-pyrazole HCI

e Enolate Formation: To a suspension of Sodium Ethoxide (1.2 eq) in anhydrous Toluene at
0°C, add Ethyl Formate (1.1 eq).

Claisen Condensation: Dropwise add 3-methyl-2-butanone (1.0 eq) over 30 minutes. The
mixture will thicken as the sodium salt of 4-methyl-3-oxopentanal precipitates. Stir at room
temperature for 4—6 hours.

Cyclization: Dissolve the solid salt in water/ethanol (1:1). Cool to 0°C and add Hydrazine
Hydrate (1.1 eq) dropwise. Adjust pH to ~5 with acetic acid to catalyze dehydration.

Reflux: Heat to reflux (80°C) for 2 hours to ensure complete cyclization.

Isolation (Free Base): Evaporate ethanol. Extract aqueous phase with Dichloromethane
(DCM) (

). Dry organics over
and concentrate to yield the crude oil.[1]

Salt Formation: Dissolve crude oil in diethyl ether. Add 4M HCI in Dioxane dropwise at 0°C.
The white precipitate (Hydrochloride salt) is filtered, washed with cold ether, and dried under
vacuum.
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Figure 2: Step-wise synthetic workflow via Formylation-Cyclization strategy.
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Part 3: Physicochemical Characterization
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Spectroscopic Profile

The NMR spectrum of the hydrochloride salt is distinct from the free base, showing downfield
shifts due to the deshielding effect of the positive charge.

Expected

NMR Data (400 MHz,

):

1.25 ppm (d,
Hz, 6H): Methyl protons of the isopropyl group.
e 3.05 ppm (sept,

Hz, 1H): Methine proton of the isopropyl group.
e 6.35 ppm (d,

Hz, 1H): C4-H proton (aromatic).
e 7.70 ppm (d,
Hz, 1H): C5-H proton (aromatic).

» Note: The NH protons are exchangeable with

and typically do not appear. In
, a broad singlet at

10-13 ppm may be observed.

Physical Properties Table
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Property Value Notes

White to off-white crystalline )
Appearance id Hygroscopic
soli

Melting Point 145-150°C (Decomp.) Varies with crystal habit

- High: Water, Methanol, o
Solubility Polar ionic character
DMSOLow: Ether, Hexane

pKa (Conj. Acid) ~2.5 Pyrazolium deprotonation

LogP 1.4 (Free Base) Lipophilic fragment

Part 4: Applications in Drug Discovery
Pharmacophore Mapping

The 3-isopropyl-1H-pyrazole moiety is a "privileged structure™ in kinase inhibitors.

e H-Bond Donor/Acceptor: The pyrazole N1-H serves as a donor, while N2 serves as an
acceptor (in free base form), critical for binding to the hinge region of kinases (e.g., ATP
binding pocket).

 Lipophilic Pocket Filling: The isopropyl group provides a bulky, hydrophobic volume that fills
the "gatekeeper" pockets or hydrophobic back-clefts in enzymes like TDO2 (Tryptophan 2,3-
dioxygenase) or BRAF.

Bioisosterism

This fragment is often used as a bioisostere for:

e Phenyl rings: Reduces planarity (if N-alkylated) and improves solubility (lower LogP than
phenyl).

 Isoxazoles: Offers different H-bond capability and metabolic stability profiles.

Part 5: Handling & Stability
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» Hygroscopicity: The hydrochloride salt is hygroscopic. It must be stored in a desiccator or
under inert atmosphere (Argon/Nitrogen).

 Stability: Stable under standard conditions. Avoid strong oxidizing agents.

o Safety: Irritant to eyes and respiratory system. Standard PPE (gloves, goggles, fume hood)
is mandatory during synthesis and handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b8061579?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8061579?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

